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Compound of Interest

Compound Name: (S)-1-(2-Chlorophenyl)ethanamine

CAS No.: 68285-26-7

Cat. No.: B3024606 Get Quote

Technical Safety & Handling Guide: (S)-1-(2-Chlorophenyl)ethanamine Hydrochloride

Executive Summary
This technical guide provides an in-depth operational framework for the handling, storage, and

application of (S)-1-(2-Chlorophenyl)ethanamine Hydrochloride. Unlike standard Safety Data

Sheets (SDS), this document bridges the gap between regulatory compliance and practical

laboratory execution. It specifically addresses the biphasic hazard profile of this compound:

relatively stable as a hydrochloride salt, but acutely hazardous upon neutralization to its free-

base form—a standard workflow in pharmaceutical synthesis.

Part 1: Chemical Identity & Molecular Architecture[1]
This compound is a chiral primary amine salt, utilized primarily as a resolving agent and a

scaffold in the synthesis of serotonin receptor modulators and agrochemicals.
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Parameter Technical Specification

Product Name
(S)-1-(2-Chlorophenyl)ethanamine

Hydrochloride

Synonyms
(S)-2-Chloro-α-methylbenzylamine HCl; (S)-1-

(2-Chlorophenyl)ethylamine HCl

CAS Number
1398109-11-9 (Salt specific); 68285-26-7 (Free

Base)

Molecular Formula C₈H₁₀ClN · HCl

Molecular Weight 192.09 g/mol (Salt); 155.63 g/mol (Free Base)

Chirality
(S)-Enantiomer. High susceptibility to

racemization under strong basic/thermal stress.

Physical State White to off-white crystalline solid.

Solubility
High in Water, Methanol, DMSO; Low in

Hexanes, Toluene.

Critical Mechanistic Insight: The hydrochloride salt stabilizes the amine, preventing oxidation

and carbamate formation (reaction with atmospheric CO₂). However, for nucleophilic

substitution reactions, the salt must be neutralized. This transition from hydrophilic salt to

lipophilic free base alters the toxicity profile from "Irritant" to "Corrosive/Toxic."

Part 2: Comprehensive Hazard Assessment (GHS)
The hazard classification depends entirely on the state of the molecule. The data below reflects

the Hydrochloride Salt as supplied, with a caveat for the generated free base.

GHS Classification (HCl Salt)
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Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)[1]

Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory System) (H335)

GHS Classification (Generated Free Base)
Signal Word:DANGER

Skin Corrosion: Category 1B (H314) - Causes severe skin burns.[2]

Acute Toxicity: Category 3 (Oral/Dermal).

Visualized Hazard Hierarchy
The following diagram illustrates the escalation of risk during standard processing.
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Figure 1: Hazard Escalation Pathway. Note the transition from dust hazards (Salt) to

corrosive/absorption hazards (Free Base).

Part 3: Safe Handling & Engineering Controls
The "Self-Validating" Handling Protocol
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To ensure both safety and enantiomeric purity, follow this closed-loop workflow. This system

validates the compound's state before and after handling.

Protocol: Safe Neutralization & Extraction

Dissolution: Dissolve HCl salt in water (Endothermic process; ensure complete solvation).

Biphasic Setup: Add DCM or EtOAc before adding base to capture the free amine

immediately, minimizing vapor release.

Basification: Add 1M NaOH dropwise at 0°C. Validation: Check pH of aqueous layer > 12.

Separation: Extract organic layer.[3]

Drying: Use MgSO₄ (anhydrous). Avoid prolonged exposure to air to prevent carbamate

formation.
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Figure 2: Operational workflow for converting the salt to free base safely.
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PPE Selection Logic
Gloves:

For HCl Salt: Nitrile (0.11 mm) is sufficient for solid handling.

For Free Base/Solvent Mixtures:Double-gloving required. Laminate film (Silver Shield)

under Nitrile is recommended if using DCM, as the lipophilic amine in DCM penetrates

standard nitrile rapidly [1].

Respiratory:

Solid: N95/P2 particulate filter if dust is generated.

Liquid/Free Base: Half-mask with ABEK1 (Organic Vapor/Acid Gas) cartridges if working

outside a fume hood (not recommended).

Part 4: Emergency Response Protocols
Scenario Immediate Action Scientific Rationale

Eye Contact (Salt)
Rinse 15 min.[1] Isotonic

saline preferred.

Salt is hypertonic; rapid rinsing

prevents osmotic damage to

cornea.

Skin Contact (Free Base)
Drench with PEG-400 or water.

Soap essential.

Free base is lipophilic; water

alone may bead off. PEG/Soap

emulsifies the amine.

Inhalation
Move to fresh air.[4][1][5][6][7]

[8] 100% O₂ if dyspneic.

Amines cause bronchospasm.

Oxygen support counteracts

hypoxia.

Spill (Solid)
HEPA Vacuum. Do not sweep

(dust).

Prevents aerosolization of

irritant particles.

Spill (Liquid)
Absorb with Vermiculite. Do

not use sawdust.

Sawdust + Amines can be

exothermic/flammable.

Part 5: Analytical Validation (Quality Assurance)
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To ensure the safety of the downstream chemistry, the enantiomeric excess (ee%) must be

verified, as the (R)-enantiomer may have different toxicological or pharmacological properties.

Recommended Method: Chiral HPLC

Column: Chiralpak IA or IC (Immobilized Amylose/Cellulose).

Mobile Phase: Hexane : IPA : Diethylamine (90:10:0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (Phenyl ring absorption).

Acceptance Criteria: >98% ee.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.pt [fishersci.pt]

2. 1-(2-Chlorophenyl)ethanamine | C8H10ClN | CID 299767 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Ethylamine hydrochloride synthesis - chemicalbook [chemicalbook.com]

4. fluorochem.co.uk [fluorochem.co.uk]

5. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/299767
https://echa.europa.eu/registration-dossier/-/registered-dossier/25362
https://www.benchchem.com/product/b3024606?utm_src=pdf-custom-synthesis
https://www.fishersci.pt/store/msds?partNumber=11339595&productDescription%3D%28S%29-1-%284-CHLOROPHENYL%29ETHYLAMINE%2C+CHIPROS%C3%89%28TM%2C+97%2C&countryCode=PT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chlorophenyl_ethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Chlorophenyl_ethanamine
https://www.chemicalbook.com/synthesis/ethylamine-hydrochloride.htm
https://fluorochem.co.uk/product/F210151/
https://www.fishersci.com/store/msds?partNumber=AC179770250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. fishersci.com [fishersci.com]

7. aksci.com [aksci.com]

8. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [Safety data sheet (SDS) for (S)-1-(2-
Chlorophenyl)ethanamine HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024606#safety-data-sheet-sds-for-s-1-2-
chlorophenyl-ethanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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